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Compound of Interest

Compound Name: Barium copper oxide (1-1)

Cat. No.: B8208342

Get Quote

Substance: Barium Copper Oxide (

) CAS Number: 12047-12-0 (General Ba-Cu-O family; specific phases vary) Regulatory
Classification: RCRA Hazardous Waste (D005 - Barium) Primary Hazard: Acute Toxicity
(Oral/Inhalation), Aquatic Toxicity

Executive Summary: The "Why" Behind the
Protocol
Barium Copper Oxide is not merely "chemical waste"; it is a toxic heavy metal precursor often

used in high-temperature superconductor synthesis. While the oxide form appears stable, its

disposal requires strict adherence to RCRA standards due to the Barium (Ba) component.

The Critical Risk Mechanism: Unlike inert ceramics, Barium Copper Oxide is acid-soluble. If

disposed of in municipal trash or drains, contact with acidic environments (landfill leachate or

stomach acid) triggers the release of free Barium ions (

).

Toxicology: Free
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ions are competitive potassium channel antagonists.[1] They block the passive efflux of
intracellular potassium, causing severe hypokalemia, muscle paralysis, and potentially fatal
cardiac arrhythmias.[2]

Environmental: Copper (

) poses significant long-term aquatic toxicity.

This guide provides a self-validating workflow to ensure

is isolated, labeled, and disposed of without endangering personnel or the environment.

Hazard Profile & Regulatory Limits[3][4][5][6][7][8]
[9][10][11][12]
Before handling waste, verify the regulatory thresholds.[3][4][5][6][7] The EPA regulates Barium

under the Resource Conservation and Recovery Act (RCRA).[6][8]

Regulatory Thresholds (TCLP)
Parameter Limit (mg/L) RCRA Code

Hazard
Characteristic

Barium (Ba) 100.0 D005 Toxicity

Copper (Cu) State Dependent Var.
Aquatic Toxicity

(California: Listed)

Note: While Copper is not an RCRA 8 metal, many states (e.g., California) regulate it as

hazardous waste. Always default to the strictest standard: treat as Hazardous Waste.

Disposal Workflow (Decision Logic)
The following diagram illustrates the decision logic for disposing of Barium Copper Oxide,

ensuring no cross-contamination or regulatory violations.
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Figure 1: Operational Decision Tree for BaCuO₂ Disposal. This workflow enforces segregation

from acids to prevent solubilization of the Barium ion.

Step-by-Step Disposal Protocol
Phase 1: Preparation & Segregation
Objective: Prevent accidental solubilization or aerosolization.

PPE: Wear nitrile gloves, lab coat, and safety glasses. If handling fine powder outside a fume

hood, an N95 respirator is recommended to prevent inhalation.

Segregation:

NEVER mix BaCuO₂ with acidic waste (e.g., HCl, H₂SO₄). Acids dissolve the oxide,

creating a highly bioavailable toxic liquid.

NEVER mix with oxidizers or organic solvents unless explicitly part of a controlled waste

stream.

Phase 2: Containerization
Objective: Secure containment compliant with DOT regulations.

Select Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. HDPE is

resistant to breakage and chemical attack.

Transfer:

Use a disposable spatula or scoop.

Wipe the threads of the jar clean before closing to ensure a tight seal.

Self-Validation: If you see dust puffing up, stop. You are generating an inhalation hazard.

[9][4][10] Dampen the waste slightly with water (if compatible) or move to a fume hood.

Phase 3: Labeling & Storage
Objective: Clear communication for emergency responders.
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Labeling: Apply a hazardous waste label immediately.

Constituents: Write "Barium Copper Oxide" (Do not use abbreviations like "1-1 phase").

Hazards: Check "Toxic" and "Environmental Hazard."

Code: Add "D005" (Barium) if your institution requires RCRA codes on user labels.

Storage: Place the container in a secondary containment tray in your Satellite Accumulation

Area (SAA).

Phase 4: Spill Management
Scenario: You drop a container of BaCuO₂ powder.

Isolate: Evacuate the immediate area if dust is visible.

PPE Up: Don a respirator (N95 or P100).

Clean Up:

Do not dry sweep. This spreads toxic dust.

Method A (HEPA): Use a HEPA-filtered vacuum dedicated to chemical cleanup.

Method B (Wet Wipe): Cover the spill with wet paper towels to suppress dust, then scoop

the wet slurry into a hazardous waste container.

Decontaminate: Wipe the surface with a soap solution. Place all cleanup materials (towels,

gloves) into the same hazardous waste container.

Mechanism of Toxicity (The "Why")
Understanding the physiological impact of Barium reinforces the need for strict safety.

Exposure
(Ingestion/Inhalation)

Acid Dissolution
(Stomach HCl)

 enters body Release of
Free Ba2+ Ions

 BaCuO2 + 2H+ -> Ba2+ Blockade of
K+ Channels

 mimics K+ Hypokalemia &
Muscle Paralysis

 prevents repolarization
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Figure 2: Physiological Pathway of Barium Toxicity. Barium ions block potassium channels,

leading to rapid drops in blood potassium levels (hypokalemia).[2][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.republicservices.com/blog
https://www.fishersci.com/store/msds?partNumber=AA40122&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/yttrium-barium-copper-oxide-pd180521113849.html
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=321&toxid=57
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=321&toxid=57
https://www.benchchem.com/product/b8208342/docs#barium-copper-oxide-1-1-safe-handling-disposal-protocol
https://www.benchchem.com/product/b8208342/docs#barium-copper-oxide-1-1-safe-handling-disposal-protocol
https://www.benchchem.com/product/b8208342/docs#barium-copper-oxide-1-1-safe-handling-disposal-protocol
https://www.benchchem.com/product/b8208342/docs#barium-copper-oxide-1-1-safe-handling-disposal-protocol
https://www.benchchem.com/product/b8208342?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8208342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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